Cas no 2219-72-9 (Phenol,4-(1,1-dimethylethyl)-3-methyl-)

• Product Name: Phenol,4-(1,1-dimethylethyl)-3-methyl-
• CAS No: 2219-72-9
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• CID: 266533
• PubChem ID: 14912
• Update Time: 2025-04-19

Phenol,4-(1,1-dimethylethyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenol,4-(1,1-dimethylethyl)-3-methyl-
• 4-tert-butyl-3-methylphenol
• 4-(tert-Butyl)-m-cresol
• 4-tert-Butyl-m-cresol
• p-tert-Butyl-m-cresol
• EINECS 218-732-6
• UNII-0462U14DUI
• NSC-3856
• 2219-72-9
• 4-(1,1-Dimethylethyl)-3-methylphenol
• VY4U4CC5E2
• 0462U14DUI
• NCGC00532496-01
• P-T-BUTYL-M-CRESOL
• 4-(tert-butyl)-3-methylphenol
• AKOS040753647
• Q27247627
• m-Cresol, tert-butyl-
• DTXSID4062272
• AI3-17283
• SR-01000944990
• Phenol, 4-(1,1-dimethylethyl)-3-methyl-
• MB23393
• NS00027099
• SR-01000944990-1
• Mono-tert-butyl-m-cresol
• 4-t-butyl-3-methylphenol
• UNII-VY4U4CC5E2
• SY251666
• MFCD16997503
• EINECS 215-579-7
• SCHEMBL1159790
• NSC 3856
• 1333-13-7

• Inchi： 1S/C11H16O/c1-8-7-9(12)5-6-10(8)11(2,3)4/h5-7,12H,1-4H3
• InChI Key： JKINPMFPGULFQY-UHFFFAOYSA-N
• SMILES： OC1C=CC(=C(C)C=1)C(C)(C)C

Computed Properties

• Exact Mass: 164.12018
• Monoisotopic Mass: 164.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.9772 g/cm3 (20 ºC)
• Melting Point: 112 ºC
• Boiling Point: 242-244 ºC
• Flash Point: 114.5±7.2 ºC,
• Refractive Index: 1.5162 (589.3 nm 20 ºC)
• Solubility: Very slightly soluble (0.44 g/l) (25 º C),
• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes